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In the landscape of pharmaceutical sciences, the efficiency of tablet manufacturing is

paramount. Direct compression (DC) stands out as the most streamlined and cost-effective

method for tablet production. However, the success of DC is heavily reliant on the functional

properties of the excipients, particularly their ability to be uniformly compressed into a robust

tablet. This guide provides an in-depth technical comparison of the compressibility of isomalt,
a versatile sugar alcohol, against the industry-standard pharmaceutical fillers: microcrystalline

cellulose (MCC), lactose, and dicalcium phosphate (DCP).

This analysis is designed for researchers, scientists, and drug development professionals,

offering a blend of theoretical grounding, experimental data, and practical insights to inform

excipient selection in direct compression formulations.

Understanding Compressibility: The Science of
Tablet Formation
The compressibility of a powder is its ability to reduce in volume under pressure, a critical

attribute for forming a coherent tablet. This behavior is governed by the material's intrinsic

properties and its primary mechanism of deformation under force. Pharmaceutical powders

typically deform in one of two ways:

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b1208957?utm_src=pdf-interest
https://www.benchchem.com/product/b1208957?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208957?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Plastic Deformation: The material undergoes a permanent change in shape when pressure is

applied and does not revert to its original form upon pressure release. This is characteristic

of soft, pliable particles.[1]

Brittle Fracture: The particles break into smaller fragments under pressure. These smaller

fragments then fill the void spaces, leading to densification.[1][2]

Two key mathematical models, the Heckel and Kawakita equations, are widely used to quantify

and characterize these compression behaviors.

Experimental Framework for Compressibility
Analysis
To provide a robust comparison, this guide synthesizes data from studies employing

standardized methodologies for powder compression analysis. The following protocols outline

the core experimental workflows.

Heckel Analysis Protocol
The Heckel equation is a cornerstone for assessing the plastic deformation of pharmaceutical

powders. It linearizes the relationship between applied pressure and the densification of the

powder bed. The key parameter derived is the mean yield pressure (Py), which is the inverse of

the slope of the linear portion of the Heckel plot. A lower Py value indicates a greater degree of

plastic deformation.[3]

Experimental Workflow:

Powder Preparation: A precise weight of the excipient powder is introduced into the die of a

tablet press or compaction simulator.

Compression: A range of compression pressures is applied to the powder.

Data Acquisition: During compression, the applied pressure and the corresponding volume

or density of the powder bed are recorded.

Heckel Plot Construction: The natural logarithm of the reciprocal of the powder's porosity is

plotted against the applied pressure.
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Py Determination: The mean yield pressure (Py) is calculated from the slope of the linear

region of the plot.

Preparation Compression & Data Acquisition Analysis

Weigh Excipient Load into Die Apply Incremental Pressure Record Pressure & Volume
Real-time

Calculate Porosity Construct Heckel Plot
(ln(1/ε) vs. Pressure) Determine Linear Region Calculate Mean Yield Pressure (Py)

Click to download full resolution via product page

Heckel Analysis Experimental Workflow

Kawakita Analysis Protocol
The Kawakita equation is particularly useful for assessing powder flowability and

compressibility, especially the initial packing and rearrangement of particles under low

pressure. It provides two key parameters:

'a' (Compressibility): Represents the total volume reduction of the powder. A higher 'a' value

indicates greater compressibility.

'1/b' (Cohesion): Relates to the pressure required to achieve half of the total volume

reduction and is an indicator of particle cohesion.

Experimental Workflow:

Initial Volume Measurement: The initial bulk volume of a known mass of the powder is

determined.

Tapping: The powder is subjected to a standardized tapping procedure to measure the

tapped volume.

Compression: The powder is compressed at various pressures, and the corresponding

volume is recorded.
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Kawakita Plot Construction: The ratio of pressure to the degree of volume reduction is

plotted against the pressure.

Parameter Calculation: The 'a' and 'b' parameters are derived from the slope and intercept of

the linear plot.

Preparation Compression & Data Acquisition Analysis

Measure Initial Bulk Volume Apply Incremental Pressure Record Pressure & Volume
Real-time

Calculate Degree of Volume Reduction (C) Construct Kawakita Plot
(P/C vs. P) Determine 'a' and 'b' parameters

Click to download full resolution via product page

Kawakita Analysis Experimental Workflow

Head-to-Head Comparison: Isomalt vs. Standard
Fillers
The following sections present a comparative analysis of the compressibility profiles of isomalt,
MCC, lactose, and dicalcium phosphate based on data synthesized from various scientific

studies.

Deformation Mechanism and Heckel Analysis
The mean yield pressure (Py) is a critical indicator of a material's deformation behavior.

Materials that deform plastically have lower Py values, while brittle materials exhibit higher Py

values.
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Excipient
Primary
Deformation
Mechanism

Mean Yield
Pressure (Py)
(MPa)

Interpretation

Isomalt (galenIQ™)
Initial Fragmentation &

Plastic Deformation
172.41[4]

Exhibits good plastic

deformation,

contributing to strong

tablet formation.

Microcrystalline

Cellulose (MCC)
Plastic Deformation 50 - 137

The gold standard for

plastic deformation,

showing excellent

compressibility.

Lactose (Direct

Compression Grade)
Brittle Fracture 85 - 88[3]

Primarily fragments

under pressure,

creating new surfaces

for bonding.

Dicalcium Phosphate

(DCP)
Brittle Fracture ~957

A highly brittle

material, requiring

high pressures for

consolidation.

Analysis:

Isomalt, with a Py value of 172.41 MPa, demonstrates significant plastic deformation,

positioning it as a highly compressible excipient.[4] While MCC is the benchmark for plastic

deformation with even lower Py values, isomalt's performance is robust and indicative of its

suitability for direct compression. Studies have shown that isomalt undergoes initial

fragmentation followed by plastic deformation, a combination that can lead to excellent

tabletability.[2][4]

In contrast, lactose and dicalcium phosphate are classic examples of brittle materials.

Lactose's lower Py compared to DCP suggests it is less brittle and more readily compressible.

Dicalcium phosphate's very high Py value confirms its brittle nature, meaning it relies almost

entirely on fragmentation to densify.[2]
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Compressibility and Particle Rearrangement: Kawakita
Insights
The Kawakita equation provides insights into the volume reduction and cohesiveness of

powders. While a direct numerical comparison from a single study is challenging, the literature

provides a qualitative ranking of compressibility based on Kawakita analysis.

Excipient
Kawakita 'a' Parameter
(Compressibility)

Kawakita 'ab' Parameter
(Particle Rearrangement)

Isomalt (galenIQ™) Good Moderate

Microcrystalline Cellulose

(MCC)
Excellent[5] Low

Lactose (Direct Compression

Grade)
Moderate[5] Moderate

Dicalcium Phosphate (DCP) Poor[5] High[5]

Analysis:

Kawakita analysis reveals that MCC exhibits the highest compressibility ('a' value).[5] Isomalt
also demonstrates good compressibility. Dicalcium phosphate's high 'ab' value is indicative of

significant particle rearrangement due to its high degree of fragmentation.[5] This aligns with its

brittle nature. The moderate values for isomalt and lactose suggest a balance between particle

rearrangement and deformation.

Tabletability: The Ultimate Test of Performance
Tabletability, the relationship between compaction pressure and the resulting tablet's tensile

strength, is the ultimate measure of an excipient's performance in forming a robust tablet.

Comparative Tabletability Profile:
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Compaction
Pressure

Isomalt
(galenIQ™)

Microcrystallin
e Cellulose
(MCC)

Lactose
Dicalcium
Phosphate
(DCP)

Low
Forms coherent

tablets

Forms strong

tablets

Forms weaker

tablets

Forms very weak

tablets

Medium

Tensile strength

increases

significantly

High tensile

strength

Tensile strength

increases

Tensile strength

increases

High
Excellent tensile

strength

Very high tensile

strength

Good tensile

strength

Moderate tensile

strength

Discussion:

Due to its plastic deformation, MCC consistently produces tablets with the highest tensile

strength across a range of compaction pressures. Isomalt also demonstrates excellent

tabletability, forming strong tablets, particularly at medium to high compaction pressures. The

combination of initial fragmentation and subsequent plastic flow contributes to strong inter-

particle bonding.

Lactose, being a brittle material, generally requires higher compaction forces to achieve

comparable tensile strength to the plastically deforming excipients. Dicalcium phosphate, due

to its high brittleness and poor compressibility, typically yields tablets with lower tensile strength

compared to the other three excipients under similar conditions.[6]

Conclusion: Isomalt as a High-Performance
Alternative
This comparative analysis demonstrates that isomalt is a highly functional excipient for direct

compression, exhibiting a compressibility profile that positions it favorably against standard

pharmaceutical fillers.

Excellent Compressibility: Isomalt's plastic deformation behavior, quantified by its Heckel

analysis, is a key contributor to its excellent compressibility, approaching the performance of

microcrystalline cellulose.
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Robust Tabletability: Isomalt consistently produces tablets with high tensile strength,

ensuring the mechanical integrity required for subsequent processing and handling.

Balanced Deformation Mechanism: The initial fragmentation of isomalt particles creates

new, clean surfaces for bonding, which is then enhanced by plastic deformation, leading to

strong and stable tablets.

For researchers and formulators seeking a high-performance, versatile filler-binder for direct

compression, isomalt (such as the galenIQ™ grades) presents a compelling alternative to

traditional excipients, offering a unique combination of good flowability, high compressibility,

and excellent tabletability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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